Cas no 2703774-00-7 (2-[(6-bromo-3-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-inden-1-yl)oxy]acetic acid)

• Product Name: 2-[(6-bromo-3-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-inden-1-yl)oxy]acetic acid
• CAS No: 2703774-00-7
• MF: C₁₆H₂₀BrNO₅
• MW: 386.237704277039
• CID: 6449884
• PubChem ID: 165946676
• Update Time: 2025-06-10

2-[(6-bromo-3-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-inden-1-yl)oxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(6-bromo-3-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-inden-1-yl)oxy]acetic acid
• 2703774-00-7
• EN300-36600358

• Inchi： 1S/C16H20BrNO5/c1-16(2,3)23-15(21)18-12-7-13(22-8-14(19)20)11-6-9(17)4-5-10(11)12/h4-6,12-13H,7-8H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： BNIIXZQJSNRHQG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC2NC(=O)OC(C)(C)C)OCC(=O)O

Computed Properties

• Exact Mass: 385.05249g/mol
• Monoisotopic Mass: 385.05249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-[(6-bromo-3-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-inden-1-yl)oxy]acetic acid

Comprehensive Analysis of 2-[(6-bromo-3-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-inden-1-yl)oxy]acetic acid (CAS No. 2703774-00-7)

The compound 2-[(6-bromo-3-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-inden-1-yl)oxy]acetic acid (CAS No. 2703774-00-7) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a 6-bromo-1H-indene core and a tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate in drug discovery and development. Researchers are increasingly interested in this compound due to its unique properties, which align with current trends in small-molecule therapeutics and targeted drug delivery systems.

One of the most searched questions in the field of organic chemistry is: "What are the applications of Boc-protected indene derivatives?" This compound provides a clear answer, as its Boc group enhances stability during synthetic processes, while the bromo substituent offers a reactive site for further functionalization. Such features are critical for developing next-generation kinase inhibitors and protease-targeted drugs, which are currently hot topics in medicinal chemistry. The presence of the acetic acid moiety further expands its utility in conjugation reactions, making it a versatile building block.

From an SEO perspective, terms like "Boc-protected indene synthesis" and "bromo-substituted indene derivatives" are frequently queried by researchers. This compound’s structural attributes directly address these search intents, as it combines both functionalities. Additionally, its CAS No. 2703774-00-7 is often used in patent literature and chemical databases, underscoring its importance in intellectual property and commercial research. The growing demand for high-purity intermediates in drug development further highlights its relevance.

Another trending topic in biochemistry is the role of scaffold molecules in fragment-based drug design (FBDD). The 2,3-dihydro-1H-indene framework of this compound serves as an excellent scaffold due to its rigid yet modifiable structure. Researchers exploring protein-ligand interactions or allosteric modulation often seek such compounds to optimize binding affinity and selectivity. This aligns with the broader industry shift toward rational drug design, where computational modeling and synthetic chemistry converge.

In summary, 2-[(6-bromo-3-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-inden-1-yl)oxy]acetic acid (CAS No. 2703774-00-7) is a multifaceted compound with applications spanning medicinal chemistry, bioconjugation, and material science. Its design caters to contemporary research needs, such as covalent inhibitor development and biocompatible linker systems. As the scientific community continues to prioritize precision medicine and sustainable synthesis, this compound is poised to play a pivotal role in advancing these initiatives.